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Compound of Interest

Compound Name: 1-Methyl-2-piperidinemethanol

Cat. No.: B130399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 1-Methyl-2-piperidinemethanol, a key
chemical compound with applications in various research and development domains. This
document outlines its fundamental chemical properties, including its molecular weight and
formula, and presents this information in a clear, accessible format for scientific professionals.

Core Chemical Identifiers

1-Methyl-2-piperidinemethanol is a substituted piperidine derivative. Its fundamental
properties are summarized below, providing a foundational understanding of this compound.

Property Value Source
Molecular Formula C7H15NO [1][2]13]14]
Molecular Weight 129.20 g/mol [1112][3]
Alternate Molecular Weight 129.203 g/mol [4]

Chemical Structure

The molecular structure of 1-Methyl-2-piperidinemethanol is characterized by a piperidine
ring with a methyl group attached to the nitrogen atom and a hydroxymethyl group at the
second position.
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Caption: Chemical structure of 1-Methyl-2-piperidinemethanol.

Experimental Protocols

Due to the proprietary and varied nature of synthetic and analytical procedures, specific
experimental protocols are not detailed here. However, standard methodologies for the
characterization of such compounds would typically involve:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen
framework and confirm the connectivity of the atoms.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,
confirming the molecular formula.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups present in the
molecule, such as the hydroxyl (-OH) group.

Researchers should consult relevant chemical literature and safety data sheets for detailed and
validated experimental procedures.

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling
1-Methyl-2-piperidinemethanol. It is recommended to work in a well-ventilated area, use
appropriate personal protective equipment (PPE) such as gloves and safety glasses, and
consult the material safety data sheet (MSDS) for specific handling and storage information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 1-FAE-2-IRNEFFEZ 98% | Sigma-Aldrich [sigmaaldrich.com]

3. 1-Methyl-2-piperidinemethanol | 20845-34-5 [chemicalbook.com]

4. 1-Methylpiperidine-2-methanol, 97% | Fisher Scientific [fishersci.ca]
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Comprehensive Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
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2-piperidinemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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